4-[2-(4-Bromophenyl)-6-chloropyrimidin-4-yl]morpholine

• IUPAC Name: 4-[2-(4-bromophenyl)-6-chloropyrimidin-4-yl]morpholine
• InChI: InChI=1S/C14H13BrClN3O/c15-11-3-1-10(2-4-11)14-17-12(16)9-13(18-14)19-5-7-20-8-6-19/h1-4,9H,5-8H2
• InChI Key: DLXZDPOKKMGYAK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC(=NC(=N2)C3=CC=C(C=C3)Br)Cl
• Molecular Formula: C14H13BrClN3O
• Molecular Weight: 354.63 g/mol

Description

4-[2-(4-Bromophenyl)-6-chloropyrimidin-4-yl]morpholine is a heterocyclic compound that features a morpholine ring attached to a pyrimidine ring, which is further substituted with bromophenyl and chlorine groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-(4-Bromophenyl)-6-chloropyrimidin-4-yl]morpholine typically involves a multi-step process. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of a boronic acid with a halide in the presence of a palladium catalyst . The reaction conditions are generally mild and can be performed at room temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification steps, such as recrystallization and chromatography, are optimized for industrial applications.

Chemical Reactions Analysis

Types of Reactions

4-[2-(4-Bromophenyl)-6-chloropyrimidin-4-yl]morpholine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen to the compound.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reagents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halides and nucleophiles under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

4-[2-(4-Bromophenyl)-6-chloropyrimidin-4-yl]morpholine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various diseases.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-[2-(4-Bromophenyl)-6-chloropyrimidin-4-yl]morpholine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

4-(4-Bromophenyl)morpholine: Similar structure but lacks the pyrimidine ring.

4-(4-Bromobenzyl)morpholine: Similar structure but has a benzyl group instead of a pyrimidine ring.

Uniqueness

4-[2-(4-Bromophenyl)-6-chloropyrimidin-4-yl]morpholine is unique due to the presence of both the pyrimidine and morpholine rings, along with the bromophenyl and chlorine substitutions. This unique structure contributes to its distinct chemical and biological properties .